Cas no 118829-14-4 (Benzoic acid,2,4,5-trifluoro-3-(trifluoromethyl)-)
118829-14-4 structure
Product Name:Benzoic acid,2,4,5-trifluoro-3-(trifluoromethyl)-
CAS No:118829-14-4
MF:C8H2F6O2
MW:244.090703487396
CID:131989
PubChem ID:14278827
Update Time:2025-04-19
Benzoic acid,2,4,5-trifluoro-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2,4,5-trifluoro-3-(trifluoromethyl)-
- 2,4,5-Trifluoro-3-(trifluoromethyl)benzoic acid
- 2,4,5-Trifluoro-3-(trifluoromethyl)benzoic Aicd
- SCHEMBL7592421
- DTXSID30558403
- 118829-14-4
- MFCD03427543
- 2,4,5-trifluoro-3-(trifluoromethyl) benzoic acid
- 2,4,5-trifluoro-3-trifluoromethylbenzoic acid
- AKOS032949206
-
- Inchi: 1S/C8H2F6O2/c9-3-1-2(7(15)16)5(10)4(6(3)11)8(12,13)14/h1H,(H,15,16)
- InChI Key: SUUYTEUAWNNSEE-UHFFFAOYSA-N
- SMILES: FC1C(C(=O)O)=CC(=C(C=1C(F)(F)F)F)F
Computed Properties
- Exact Mass: 243.99586
- Monoisotopic Mass: 243.99589827g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Color/Form: Not determined
- PSA: 37.3
- Solubility: Not determined
Benzoic acid,2,4,5-trifluoro-3-(trifluoromethyl)- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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